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Executive Summary: The "Sticky" Molecule Problem
Colistin (Polymyxin E) is a cationic, amphiphilic polypeptide. Its structural nature presents two

critical challenges in the laboratory:

Adsorption: It carries a net positive charge, causing it to bind avidly to negatively charged

surfaces (like polystyrene), leading to significant drug loss and falsely high MICs.

Instability: It is unstable in alkaline pH and dilute solutions, leading to rapid degradation.

This guide provides the protocols required to stabilize your stock solutions and ensure

reproducible MIC data.
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Issue 1: "My MIC values are consistently higher than the QC range
or variable between runs."
Diagnosis:Drug Loss via Adsorption. If you are using standard polystyrene (PS) 96-well plates

or tubes for serial dilutions, you are likely losing 50–90% of your active drug to the plastic walls

before the bacteria even encounter it.

The Mechanism: Polystyrene surfaces often carry a net negative charge (especially if tissue-

culture treated). Colistin (positively charged) binds electrostatically to the plastic.

The Fix:

Labware: Switch immediately to Low-Protein-Binding Polypropylene (PP) plates and

tubes. PP has a neutral surface chemistry that minimizes binding.

Glassware: While better than PS, glass has a high binding capacity (though weak binding

strength). Avoid glass for low-concentration dilutions (<10 µg/mL).

Issue 2: "My stock solution lost potency after a week at 4°C."
Diagnosis:Hydrolysis due to Incorrect Solvent or pH. Colistin is unstable in buffers with pH >

7.0 (like PBS) and in dilute concentrations.

The Mechanism: In aqueous solutions above pH 7.5, Colistin base precipitates and

hydrolyzes. Phosphate buffers (PBS) can accelerate this degradation at physiological

temperatures.

The Fix:

Solvent: Always prepare primary stock solutions in sterile distilled water or Milli-Q water.

Do not use PBS or Saline for the master stock.

Concentration: Keep stock concentrations high (≥10 mg/mL). Dilute solutions degrade

faster.

Storage: Store aliquots at -20°C or -70°C.
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Issue 3: "I see 'skipped wells' (growth-no growth-growth) in my broth
microdilution."
Diagnosis:Heteroresistance. This is a biological phenomenon, not necessarily a stability error.

Colistin heteroresistance is common in Enterobacterales and Acinetobacter spp.

The Mechanism: Sub-populations of resistant bacteria survive in wells with intermediate drug

concentrations, growing after the susceptible population is killed.

The Fix:

Do not ignore the skip. Retest using Colistin Agar Test (CAT) or Agar Dilution, which are

more robust against heteroresistance than Broth Microdilution (BMD) because the agar

matrix stabilizes the local drug concentration.

Visualizing the Problem
Figure 1: The Adsorption Trap (Mechanism of Error)
This diagram illustrates why Polystyrene labware leads to false resistance (High MICs).
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Caption: Figure 1. Mechanism of Colistin loss. Positively charged Colistin binds to negatively

charged Polystyrene, reducing the effective concentration and causing artificially high MICs.
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Standardized Protocol: The "Gold Standard" Stock
Preparation
To ensure data integrity, strictly follow this CLSI/EUCAST-aligned workflow.

Materials Required
Agent: Colistin Sulfate powder (Potency > 19,000 U/mg).[1] Note: Do NOT use

Colistimethate Sodium (CMS) for in vitro susceptibility testing.

Solvent: Sterile Distilled Water (Milli-Q).

Labware: Low-Protein-Binding Polypropylene (PP) tubes.[2]

Step-by-Step Workflow
Calculation: Calculate the weight required based on the potency (not just the mass).

Note: If potency is in Units/mg, use conversion factor provided by CoA (approx. 1 µg ≈ 30
Units).

Dissolution (The "Water Only" Rule):

Weigh powder into a Polypropylene tube.

Add Sterile Distilled Water to achieve a master stock concentration of 10 mg/mL (10,000

µg/mL).

Critical: Do not use PBS. Do not vortex vigorously (frothing denatures peptides). Invert

gently to dissolve.

Aliquot & Storage:

Dispense into small aliquots (e.g., 500 µL) in PP cryovials.

Store at -20°C or -70°C.

Stability:
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-70°C: Stable for >1 year.

-20°C: Stable for 6 months.

4°C: Use within 24 hours.

Usage (Thawing):

Thaw an aliquot at room temperature.

Vortex gently.

Discard unused portion. Do not refreeze.

Troubleshooting Logic Flow
Use this flowchart to diagnose inconsistent MIC data.
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Problem: Inconsistent Colistin MICs
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Caption: Figure 2. Troubleshooting decision tree for resolving Colistin MIC anomalies.

Quantitative Stability Data
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Storage
Condition

Solvent
Container
Material

Stability
Duration

Recommendati
on

-70°C Distilled Water Polypropylene > 1 Year Recommended

-20°C Distilled Water Polypropylene ~6 Months Acceptable

4°C Distilled Water Polypropylene < 1 Week Short-term only

4°C PBS / Saline Any < 24 Hours Avoid

RT (25°C) Any Polystyrene < 4 Hours Critical Failure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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